MAGNESIUM BROMIDE AR
Description
Evolution of Magnesium Bromide Research: From Fundamental Reactivity to Specialized Applications
Research into magnesium bromide has evolved significantly, moving from investigations into its fundamental chemical properties and reactivity to exploring its utility in highly specialized applications. Initially, studies focused on its basic characteristics, such as its crystal structure and its behavior as a Lewis acid. wikipedia.orgtestbook.com MgBr₂ exists in various hydrated forms, including the hexahydrate (MgBr₂·6H₂O), which has been characterized by techniques like X-ray powder diffraction. researchgate.net The anhydrous form has a hexagonal lattice structure, while hydrates exhibit different crystalline arrangements. wikipedia.orgresearchgate.net
A key area of fundamental research has been MgBr₂'s role as a Lewis acid catalyst in organic synthesis. wikipedia.org Its ability to accept electron pairs stabilizes reaction intermediates, facilitating various transformations. This catalytic activity has been a cornerstone of its application in synthetic chemistry. chemiis.com
The evolution has led to specialized applications, notably in organic synthesis as a source of bromide ions and as a catalyst. ereztech.comchemiis.com It is instrumental in the preparation of Grignard reagents, which are vital intermediates for forming carbon-carbon bonds in the synthesis of a wide range of organic compounds, including alcohols, acids, and hydrocarbons. ereztech.com Research has explored improved methods for synthesizing Grignard reagents, including those involving magnesium bromide. pku.edu.cnbas.bg Beyond Grignard reagents, MgBr₂ has been investigated as a catalyst for specific reactions such as the one-pot synthesis of dihydropyrimidinones, important in the pharmaceutical industry, and in hydrogenation reactions to achieve specific symmetry and chiral centers. ereztech.comsigmaaldrich.com It has also been used in the acetylation and benzoylation of alcohols and the deprotection of certain ether groups. sigmaaldrich.comsigmaaldrich.com
Furthermore, research has extended to material science, investigating MgBr₂ for developing advanced materials, including magnesium-based alloys and its role in polymer nanocomposites to improve conductivity. chemiis.comchemicalbook.com Its application as a high-density clear brine fluid in the oil and gas industry for wellbore stability and pressure control also represents a specialized use derived from its fundamental properties like high solubility and density. imarcgroup.comasme.org
The Significance of "Analytical Reagent" Grade in Contemporary Chemical Research
The designation "Analytical Reagent" (AR) signifies a high level of purity that is crucial in contemporary chemical research. For magnesium bromide, AR grade typically indicates a minimum assay of 99.5% for the hexahydrate form (MgBr₂·6H₂O) or very high purity (e.g., ≥99.99%) for the anhydrous form, with controlled levels of impurities. sigmaaldrich.comultrapurelabchem.comalphachemika.co This high purity is paramount in research because impurities can significantly affect reaction outcomes, catalytic activity, and the accuracy of analytical measurements. ereztech.com
In sensitive chemical syntheses, particularly in the development of pharmaceuticals and fine chemicals, the presence of even trace impurities in reagents can lead to unwanted side reactions, reduced yields, or the formation of difficult-to-separate byproducts. ereztech.com Using MgBr₂ of AR grade ensures consistency and reliability in experimental results, which is essential for reproducible research and the validation of findings.
For applications requiring precise stoichiometry or acting as a catalyst where specific active sites are critical, the high assay and low impurity levels of AR grade MgBr₂ are indispensable. For instance, in catalysis research, the purity of the Lewis acid can directly impact its efficiency and selectivity. sigmaaldrich.comsigmaaldrich.com Similarly, in studies involving the physical properties of materials incorporating magnesium bromide, the purity directly influences the material's characteristics.
The stringent quality control associated with AR grade reagents, often verified by methods like titration and trace metal analysis, provides researchers with confidence in the composition and reactivity of the compound they are using. ereztech.comsigmaaldrich.com This allows researchers to attribute observed effects more reliably to the intended reaction or system rather than to confounding factors introduced by impurities.
Interdisciplinary Research Frontiers Involving Magnesium Bromide AR
This compound is increasingly involved in interdisciplinary research frontiers, leveraging its unique properties across various scientific domains.
One significant area is in material science, where MgBr₂ is being explored for its potential in developing advanced materials. This includes research into its crystal structure and how it can be incorporated into new materials with tailored properties. chemiis.comtestbook.comresearchgate.netchemicalbook.commaterialsproject.org Studies on magnesium-based alloys and polymer nanocomposites highlight its relevance in creating materials with enhanced conductivity or other desirable physical characteristics. chemicalbook.com
In the field of energy storage, magnesium bromide is gaining attention, particularly in the context of magnesium batteries. Research is investigating its potential as an electrolyte component due to its ionic conductivity. Studies have shown that MgBr₂ combined with solvents like dimethyl sulfoxide (B87167) (DMSO) can form nonaqueous liquid electrolytes with high ionic conductivity, demonstrating promising performance in prototype battery cells.
Magnesium bromide also plays a role in environmental science research, such as its application in water treatment processes. imarcgroup.comsamaterials.com Its properties are being explored for potential use in managing water systems.
Furthermore, its historical and ongoing use in chemical synthesis, particularly in the formation of carbon-carbon bonds via Grignard reagents and as a catalyst for various organic transformations, bridges chemistry with fields like pharmaceuticals and agrochemicals, where the synthesis of complex molecules is essential. ereztech.comchemiis.comimarcgroup.com Recent research has also investigated MgBr₂ as a catalyst in polymerization reactions, specifically in living cationic polymerization and ring-expansion cationic polymerization, demonstrating its versatility as a catalyst beyond traditional organic synthesis. researchgate.netrsc.org
The use of high-purity MgBr₂ (AR grade) is particularly important in these interdisciplinary areas to ensure that the observed phenomena are due to the intended chemical interactions rather than impurities, allowing for reliable scientific advancements.
Key Properties of Magnesium Bromide
| Property | Anhydrous MgBr₂ | MgBr₂·6H₂O | Source |
| Molecular Weight | 184.11 g/mol | 292.204 g/mol | ereztech.comwikipedia.orgultrapurelabchem.com |
| Appearance | White crystalline solid/powder | Colorless monoclinic crystals | chemiis.comwikipedia.orgchemicalbook.com |
| Melting Point | 711 °C | 172.4 °C (decomposes) | wikipedia.orgchemicalbook.com |
| Boiling Point | 1250 °C | 1250 °C | wikipedia.orgindiamart.com |
| Density | 3.72 g/cm³ | 2.07 g/cm³ | wikipedia.orgchemicalbook.com |
| Solubility (Water) | 102 g/100 mL (20 °C) | 316 g/100 mL (0 °C) | wikipedia.orgchemicalbook.com |
| Solubility (Ethanol) | 6.9 g/100 mL | Soluble | chemiis.comwikipedia.org |
| Solubility (Methanol) | 21.8 g/100 mL | Soluble | wikipedia.org |
| Crystal Structure | Hexagonal | Monoclinic ([Mg(H₂O)₆]²⁺ ions) | wikipedia.orgresearchgate.net |
| Hygroscopic | Yes | Yes | ereztech.comchemicalbook.com |
| Lewis Acid Character | Yes | Yes | wikipedia.orgtestbook.com |
Selected Research Findings and Applications
| Research Area | Key Finding/Application | Source |
| Organic Synthesis | Catalyst for one-pot synthesis of dihydropyrimidinones. ereztech.comsigmaaldrich.com | ereztech.comsigmaaldrich.com |
| Organic Synthesis | Preparation of Grignard reagents for C-C bond formation. ereztech.comchemiis.com | ereztech.comchemiis.com |
| Organic Synthesis | Catalysis in acetylation and benzoylation of alcohols. sigmaaldrich.comsigmaaldrich.com | sigmaaldrich.comsigmaaldrich.com |
| Catalysis | Effective catalyst for living cationic polymerization and ring-expansion cationic polymerization. researchgate.netrsc.org | researchgate.netrsc.org |
| Materials Science | Explored in developing magnesium-based alloys and polymer nanocomposites. chemiis.comchemicalbook.com | chemiis.comchemicalbook.com |
| Energy Storage | Component in nonaqueous liquid electrolytes for magnesium batteries, showing high ionic conductivity. | |
| Oil and Gas Industry | Used as a high-density clear brine fluid for wellbore stability and pressure control. imarcgroup.comasme.org | imarcgroup.comasme.org |
| Analytical Chemistry | Used in preparing solutions and conducting titrations. chemiis.com | chemiis.com |
Properties
CAS No. |
14519-11-0 |
|---|---|
Molecular Formula |
Mn2O7 |
Synonyms |
MAGNESIUM BROMIDE AR |
Origin of Product |
United States |
Advanced Synthetic Methodologies and Ultrapurification Techniques for Magnesium Bromide Ar
Precision Synthesis of Anhydrous Magnesium Bromide for Research Applications
Solvent-Free and Microwave-Assisted Synthetic Routes
While magnesium bromide is widely utilized as a catalyst in various solvent-free and microwave-assisted organic reactions, the direct synthesis of magnesium bromide itself using these specific methodologies is not extensively detailed in the readily available literature. ereztech.comextramarks.comtestbook.comclockss.orgresearchgate.netresearchgate.netnih.gov The application of solvent-free conditions and microwave irradiation in the context of magnesium bromide primarily focuses on leveraging its catalytic properties to promote reactions such as the synthesis of dihydropyrimidinones or to accelerate the formation of Grignard reagents from organic halides and magnesium metal. ereztech.comextramarks.comtestbook.comclockss.orgresearchgate.netresearchgate.netnih.govnih.gov
Although direct synthetic routes for MgBr₂ under these conditions are not prominent in the search results, the principles behind them, such as enhanced reaction rates and reduced solvent usage, align with modern synthetic trends. Further research may explore the feasibility and advantages of applying these techniques to the primary synthesis of MgBr₂ for high-purity applications.
Continuous Flow Synthesis Methods for High-Purity Production
Continuous flow synthesis offers advantages in terms of reaction control, efficiency, and scalability, which are beneficial for producing high-purity chemicals. researchgate.net While the provided search results discuss the application of continuous flow techniques for reactions involving Grignard reagents and the synthesis of active pharmaceutical ingredients (APIs) where high-purity starting materials like MgBr₂ would be employed, specific continuous flow methodologies for the direct synthesis of magnesium bromide are not explicitly described. researchgate.netresearchgate.netpw.live
The benefits of continuous flow, such as precise temperature control, efficient mixing, and the ability to handle exothermic reactions safely, could theoretically be advantageous for MgBr₂ synthesis. researchgate.net However, the practical implementation would depend on the specific reaction pathway and the physical properties of the intermediates and products involved. The focus in the literature appears to be on utilizing high-purity MgBr₂ produced by other methods within continuous flow processes for downstream synthesis.
Contemporary Purification Strategies for Analytical Reagent Grade Magnesium Bromide
Achieving Analytical Reagent (AR) grade purity for magnesium bromide requires dedicated purification steps to remove residual starting materials, byproducts, and other contaminants. The specific techniques employed depend on the nature of the impurities and the desired physical form of the final product (anhydrous or hydrated).
Zone Refining and Sublimation Techniques
Zone refining and sublimation are powerful purification techniques often used for solid compounds based on differences in melting points or vapor pressures. Zone refining involves melting a localized region of a solid material and slowly moving the molten zone along the material, concentrating impurities in either the solid or liquid phase. Sublimation involves the direct transition of a solid to a gas phase, bypassing the liquid state, and can be used to separate a sublimable compound from non-volatile impurities. googleapis.comgoogle.comscielo.br
While these techniques are effective for purifying various substances, including metals like magnesium acs.orgsciencepublishinggroup.com and certain organic compounds googleapis.comscielo.br, their direct application specifically for the purification of magnesium bromide to AR grade is not widely reported in the provided search results. Magnesium bromide has a high melting point of 711°C and a boiling point of 1250°C for the anhydrous form, which might make standard sublimation challenging. chemicalbook.comtestbook.comresearchgate.net However, the desolvation of MgBr₂ solvates under vacuum at elevated temperatures, as discussed earlier, shares some principles with sublimation in that volatile components (the solvating molecules) are removed from the solid salt. uni.educhembk.comresearchgate.net Further research may explore optimized sublimation or zone refining protocols for achieving ultra-high purity MgBr₂.
Green Chemistry Principles in Magnesium Bromide AR Synthesis
The principles of Green Chemistry aim to design chemical products and processes that reduce or eliminate the use and generation of hazardous substances. Applying these principles to the synthesis and purification of this compound involves considering factors such as atom economy, waste prevention, the use of safer solvents and reagents, and energy efficiency.
Atom economy, which focuses on maximizing the incorporation of all materials used in the process into the final product, is a key consideration. Direct synthesis routes, such as the reaction of magnesium with bromine, generally have higher atom economy compared to multi-step processes that may generate significant byproducts.
Minimizing waste is another central principle. Choosing synthetic routes that produce fewer byproducts and optimizing purification techniques to reduce material losses contribute to waste prevention. The use of recyclable catalysts, although discussed in the context of MgBr₂ as a catalyst, aligns with this principle.
The selection of solvents and reagents also falls under Green Chemistry. Where possible, using less hazardous or more environmentally friendly solvents and avoiding the use of highly toxic or corrosive reagents is preferred. The desolvation of solvates, while requiring energy, avoids the use of large volumes of solvents for purification steps like recrystallization from aqueous solutions, which would then require energy-intensive drying.
Energy efficiency is important, and reactions conducted at lower temperatures or with shorter reaction times are generally more energy-efficient. While not directly shown for MgBr₂ synthesis, the reported benefits of microwave irradiation in accelerating related reactions suggest potential for energy savings if applicable to MgBr₂ synthesis in the future. researchgate.netnih.govnih.gov Continuous flow processes can also offer improved energy efficiency through better heat transfer and optimized reaction conditions. researchgate.net
Eco-Friendly Solvents and Reagent Selection
The selection of eco-friendly solvents and reagents in the synthesis of magnesium bromide aligns with the principles of green chemistry, aiming to reduce the environmental impact of chemical processes tutorintellect.comnumberanalytics.com. Traditional synthesis routes often involve solvents and reagents that may pose environmental or health risks tutorintellect.com.
Common solvents used in magnesium bromide synthesis and related reactions include water, diethyl ether, ethanol, and methanol (B129727) wikipedia.orggeeksforgeeks.orgchemicalbook.comgoogle.com. Water is considered an environmentally benign solvent tutorintellect.comroyalsocietypublishing.orgsolubilityofthings.com. The use of organic solvents like diethyl ether, while effective in certain synthetic steps or complex formation google.com, requires careful handling and recovery due to their volatility and flammability. Ethanol and methanol are also used, and their environmental impact can vary geeksforgeeks.orgchemicalbook.comgoogle.com.
Reagent selection in the standard synthesis methods involves magnesium metal, bromine, magnesium oxide, magnesium carbonate, and hydrobromic acid wikipedia.orggeeksforgeeks.orgtestbook.com. Exploring greener alternatives or processes that utilize more sustainable sources is an ongoing area in green chemistry tutorintellect.comfiveable.me. For instance, obtaining magnesium bromide from natural brines or seawater can be considered a more sustainable source compared to synthesizing it from mined minerals chemicalbook.com.
Furthermore, the application of magnesium bromide as a catalyst in solvent-free reactions researchgate.netcdnsciencepub.com highlights its compatibility with environmentally friendly reaction conditions, suggesting that its own preparation could potentially be optimized for minimal solvent use or the use of greener solvent systems like water or potentially ionic liquids, although specific methods for MgBr₂ synthesis using these solvents at scale for AR grade were not detailed in the search results numberanalytics.comroyalsocietypublishing.orgsolubilityofthings.comnih.govnih.gov.
Atom Economy and Waste Minimization in Preparation
Atom economy is a key metric in green chemistry that quantifies the efficiency of a chemical reaction by measuring the proportion of reactant atoms incorporated into the desired product numberanalytics.comfiveable.metaylorandfrancis.com. A high atom economy indicates less waste generation numberanalytics.comfiveable.me. Maximizing atom economy is a crucial aspect of designing sustainable synthetic routes in inorganic chemistry tutorintellect.comnumberanalytics.comfiveable.me.
Let's consider the atom economy for some standard synthesis reactions of magnesium bromide:
| Reaction Equation | Reactants Molar Mass ( g/mol ) | Product (MgBr₂) Molar Mass ( g/mol ) | Byproducts Molar Mass ( g/mol ) | Atom Economy (%) |
| MgO + 2HBr → MgBr₂ + H₂O | 40.30 + 2(80.91) = 202.12 | 184.11 | 18.015 | 91.19 |
| Mg + Br₂ → MgBr₂ | 24.305 + 159.808 = 184.113 | 184.11 | - | 99.99 |
| MgCO₃ + 2HBr → MgBr₂ + CO₂ + H₂O | 84.313 + 2(80.91) = 246.133 | 184.11 | 44.01 + 18.015 = 62.025 | 74.88 |
Note: Atom economy is calculated as (Molar Mass of Desired Product / Total Molar Mass of All Reactants) * 100.
As shown in the table, the direct reaction of magnesium metal with bromine exhibits a theoretically very high atom economy, as all reactant atoms are incorporated into the product. The reactions involving magnesium oxide or carbonate produce water and carbon dioxide as byproducts, resulting in lower atom economies.
Theoretical and Computational Studies of Magnesium Bromide Systems
Quantum Chemical Investigations of Electronic Structure and Bonding in Magnesium Bromide
Quantum chemical methods are essential for understanding the electronic distribution and the nature of chemical bonds within magnesium bromide and its interactions with other species. These techniques delve into the electronic wave function to describe molecular properties.
Density Functional Theory (DFT) Applications to Molecular and Solid-State Systems
Density Functional Theory (DFT) is a widely used quantum chemical method that approximates the electronic structure of atoms, molecules, and solids based on the electron density. DFT has been applied to study various aspects of magnesium bromide systems. For instance, DFT calculations have been used to investigate the electronic structure and properties of 2D MgX (where X = Cl, Br, and I) materials, including monolayer magnesium bromide. These studies have explored planar buckling, band gaps, and the influence of electronegativity on electronic structure. researchgate.net DFT is also employed to validate energetically favorable crystal configurations by optimizing structures derived from experimental data like XRD or solid-state NMR. mdpi.com In the context of Grignard reagents, which often involve magnesium-halogen bonds, DFT has been used to analyze the electronic structure and thermodynamic aspects of these compounds in ethereal solutions. acs.org The B3LYP density functional is commonly used in computational studies involving organomagnesium compounds, including vinylmagnesium bromide, to understand reaction regioselectivity. acs.orgresearchgate.netnih.gov GIPAW DFT computations have shown good agreement with experimental solid-state 79/81Br NMR observations for hydrated magnesium bromide, aiding in the characterization of local structure and symmetry around bromide ions. acs.org DFT calculations have also been applied to study the adsorption of molecules on magnesium surfaces, providing insights into the electronic structure changes and reactivity, particularly in the context of Grignard reagent formation. researchgate.net
Ab Initio Calculations for Magnesium Bromide Reactivity Prediction
Ab initio calculations, which are based on first principles without empirical parameters, are valuable for predicting the reactivity of magnesium bromide systems. These methods can provide detailed information about reaction pathways and energy barriers. Ab initio calculations have been used to investigate the electronic structure and properties of magnesium monohalides like MgBr and their cations. acs.org In the study of Grignard reagent formation, ab initio calculations, including large basis set MP2 and DFT treatments, have been employed to identify primary reaction products and suggest reaction mechanisms. researchgate.net These calculations can help in understanding the formation of species like CH₃MgBr. researchgate.net While the provided search results focus on related magnesium compounds and general ab initio applications, the principles extend to predicting the reactivity of magnesium bromide itself, for example, in its interactions with organic molecules or in solid-state reactions. Ab initio methods can be used to predict properties relevant to reactivity, such as pKa values, based on structural descriptors like bond lengths. researchoutreach.org
Molecular Dynamics Simulations of Magnesium Bromide Interactions
Molecular Dynamics (MD) simulations are computational techniques used to study the physical movements of atoms and molecules over time. For magnesium bromide, MD simulations can provide insights into its behavior in solutions, at interfaces, and in bulk phases.
Solvation Dynamics and Ion Transport in Magnesium Bromide Solutions
MD simulations are crucial for understanding how magnesium bromide dissolves in solvents and how the ions move within the solution. Studies using MD simulations have investigated the solvation characteristics of magnesium ions in aqueous solutions, although some research on magnesium chloride solutions has shown disagreement regarding the existence of ion pairing. acs.org For magnesium bromide in non-aqueous solvents like dimethyl sulfoxide (B87167) (DMSO), MD simulations, often combined with experimental techniques, can help elucidate ion transport properties and the mechanism of ion conduction. nih.govresearchgate.net The transport of magnesium ions in electrolytes is a key area where MD simulations provide valuable information, including the likely mechanisms of ion transport, such as structural diffusion or vehicular transport. nih.govresearchgate.net The solvation structure, as revealed by MD simulations, provides insights into ion-ion and ion-solvent interactions that govern properties like conductivity and diffusion. researchgate.netlbl.gov
Table 1: Examples of Solvation and Ion Transport Properties Studied by MD Simulations
| System | Solvent | Property Studied | Key Finding | Citation |
| MgBr₂/DMSO electrolyte | DMSO | Ionic conductivity, Mg²⁺ transport | High ionic conductivity observed; ion transport likely via structural/vehicular mechanisms. | nih.govresearchgate.net |
| Mg²⁺ in aqueous solutions | Water | Solvation characteristics, Ion pairing | Disagreement on contact ion pairing; solvation structure influences properties. | acs.org |
| Mg(TFSI)₂ in ionic liquids | Ionic Liquid | Ion pairing, Ion dynamics | High propensity for ion pair formation affecting dynamics and charge transfer. | lbl.gov |
Interfacial Behavior and Surface Adsorption Phenomena
MD simulations and related computational methods can also shed light on the behavior of magnesium bromide at interfaces, such as the interface between an electrolyte and an electrode in batteries, or the adsorption of magnesium-containing species on surfaces. Halides, including bromide ions, are hypothesized to be readily adsorbed on magnesium surfaces, a process predicted to be exothermic. researchgate.net This adsorption behavior is relevant to the formation of the solid electrolyte interphase (SEI) in magnesium batteries, which significantly impacts battery performance. researchgate.net Computational studies, often using DFT, investigate the adsorption mechanisms of various molecules on magnesium and magnesium alloy surfaces, providing insights into interfacial interactions and the influence of surface properties. mdpi.com While the snippets primarily discuss the adsorption of amino acids and other species on magnesium surfaces, the principles and computational techniques are applicable to understanding the adsorption of bromide ions or magnesium bromide complexes at interfaces. mdpi.comacs.orgdur.ac.uk
Machine Learning and Data-Driven Approaches in Magnesium Bromide Research
Machine learning (ML) and data-driven approaches are increasingly being applied in materials science and chemistry to accelerate research and discover new insights from large datasets. While the direct application of ML specifically to magnesium bromide in the provided snippets is limited, the broader context of ML in magnesium research and computational chemistry suggests its potential relevance.
ML models can be used to analyze extensive and intricate datasets, recognizing patterns and relationships to enable predictions of material properties. mdpi.com In the field of magnesium alloys, ML approaches are being explored for accelerated computational discovery and design, including predicting mechanical properties and corrosion behavior. mdpi.commonash.eduresearchgate.net These data-driven methods can complement physics-based models, leveraging the strengths of both approaches. arxiv.orgfrontiersin.org Although specific examples of ML applied directly to predict properties or behavior of pure magnesium bromide were not prominent in the search results, the methodology is applicable. For instance, ML could potentially be used to build predictive models for the solubility of MgBr₂ in different solvents, its phase behavior under varying conditions, or to screen potential reaction pathways involving MgBr₂ based on large datasets of chemical reactions and properties. The integration of data-driven methods with quantum chemical calculations and molecular dynamics simulations is a growing trend in computational chemistry.
Table 2: Potential Applications of Machine Learning in Magnesium Bromide Research (Based on General Trends)
| Application Area | Potential ML Tasks |
| Material Property Prediction | Predicting solubility, melting point, hygroscopicity, thermal stability. |
| Reaction Outcome Prediction | Predicting products or yields of reactions involving MgBr₂. |
| Electrolyte Design | Predicting ionic conductivity or SEI formation characteristics in Mg-ion batteries. |
| Structure-Property Relationships | Identifying correlations between structure and properties of MgBr₂ complexes. |
Predictive Modeling of Catalytic Activity and Selectivity
Computational chemistry, especially density functional theory (DFT) and ab initio methods, is extensively used to model the mechanisms of reactions catalyzed by magnesium bromide or systems where magnesium bromide is involved, such as Grignard reagents. These studies aim to predict catalytic activity and understand the factors governing reaction selectivity.
For instance, DFT calculations have been employed to analyze the mechanisms of iron-catalyzed cross-coupling reactions involving alkyl Grignard reagents like n-hexylicmagnesium bromide. acs.orgnih.gov These studies revealed a catalytic cycle involving oxidation, addition, and reductive elimination steps. acs.orgnih.gov The energy barriers for these steps were calculated, showing that the reductive elimination is the rate-limiting step. acs.orgnih.gov Solvation effects were found to lower the energy barrier in certain steps. acs.orgnih.gov
Theoretical studies also investigate the regioselectivity of reactions involving magnesium compounds. Computational studies using DFT have been performed to understand the high regioselectivity observed in the 1,4-addition of vinylmagnesium bromide to certain substrates. researchgate.net These studies help elucidate the influence of factors like complexation between magnesium(II) and other functional groups on the reaction pathway. researchgate.net
Furthermore, computational approaches are used to study the fundamental properties of magnesium-containing species relevant to catalysis, such as the Schlenk equilibrium involving RMgX, R₂Mg, and MgX₂ (where X can be Br). researchgate.net DFT calculations have investigated this equilibrium in both gas phase and in different solvents like diethyl ether and tetrahydrofuran (B95107), showing that solvation stabilizes these species differently. researchgate.net
Predictive modeling in catalysis also involves understanding the role of magnesium bromide as a Lewis acid catalyst. MgBr₂ has been identified as an effective catalyst for various reactions, including ring-expansion cationic polymerizations and acylation of alcohols. rsc.orgresearchgate.nettandfonline.com Computational studies can provide insights into how MgBr₂ interacts with reactants and facilitates these transformations.
The application of machine learning in catalysis, often coupled with computational data, is also emerging. While not exclusively focused on magnesium bromide, this field aims to build predictive models for catalyst performance based on molecular descriptors and computational results. rsc.orgacs.orgacs.org This can involve predicting catalytic activity and selectivity for various reactions, and future work may increasingly incorporate magnesium bromide systems.
Detailed research findings from computational studies can include:
Calculated energy barriers and reaction pathways for catalytic cycles. acs.orgnih.gov
Analysis of transition state structures and intermediates. acs.orgnih.gov
Determination of the influence of solvation on reaction energetics. acs.orgnih.gov
Understanding the factors affecting regioselectivity and stereoselectivity. researchgate.net
Investigation of the stability and structure of active catalytic species. researchgate.net
Computational Screening for Novel Magnesium Bromide-Based Materials
Computational screening techniques, often employing high-throughput density functional theory calculations, are valuable tools for identifying and designing novel materials incorporating magnesium bromide with desired properties. This approach allows for the rapid evaluation of a large number of potential materials, significantly accelerating the discovery process.
One area where computational screening is applied is in the search for materials with potential spintronic applications. Ab initio and Monte Carlo studies have investigated 3d transition metal-substituted MgBr₂ monolayers. researchgate.net These studies predict electronic and magnetic properties, identifying systems like Cr-, Cu-, and Fe-substituted MgBr₂ monolayers as potential half-metals, which are promising for ultrafast spintronics due to high spin polarization. researchgate.net The formation energy of these substituted systems under different conditions was also calculated to assess their feasibility. researchgate.net
Computational studies also explore the effect of defects on the properties of magnesium bromide-based materials. Ab initio studies have investigated vacancy-incorporated monolayer magnesium bromide for spintronics applications, showing that magnesium vacancies can induce half-metallicity. researchgate.net
Another application of computational screening is in the search for materials for thermal energy storage. High-throughput first-principles computations have been used to screen known hydrates of metal bromides, including copper(II) bromide tetrahydrate (CuBr₂·4H₂O), to evaluate their potential for thermochemical heat storage based on their dehydration reactions. acs.org This approach can characterize the thermodynamics of hydration reactions and provide insights into structure-property relationships. acs.org
Computational screening is not limited to solid-state materials; it can also be applied to identify promising electrolyte materials for magnesium-based batteries. While the search results mention computational screening in the context of electrolyte stability and ion transport in magnesium batteries, specific details on screening for novel magnesium bromide-based electrolyte materials within the provided context are limited. However, the general methodology of computational screening is applicable to this area as well, by evaluating properties like ionic conductivity, electrochemical stability, and compatibility with magnesium anodes for various magnesium bromide-containing compositions. researchgate.net
Computational screening efforts generate large datasets that can be further analyzed using machine learning to identify trends and design rules for new materials. mdpi.com This combined approach of high-throughput computation and machine learning is a powerful strategy for exploring the vast chemical space and discovering materials with tailored properties. mdpi.com
Detailed research findings from computational screening can include:
Predicted electronic band structures and magnetic properties of novel materials. researchgate.netresearchgate.net
Calculated formation energies and stability of substituted or defected structures. researchgate.netresearchgate.net
Thermodynamic data for reactions relevant to energy storage applications. acs.org
Identification of promising material compositions based on calculated properties. researchgate.netresearchgate.netacs.org
Structure-property relationships derived from high-throughput calculations. acs.org
Here is a table summarizing some computational findings related to magnesium bromide systems:
| System | Computational Method | Key Finding | Relevant Section |
| [Fe(MgBr)₂] catalyzed cross-coupling | DFT | Reductive elimination is rate-limiting step. Solvation lowers energy barrier. acs.orgnih.gov | 3.3.1 |
| Vinylmagnesium bromide 1,4-addition | DFT | Complexation influences regioselectivity. researchgate.net | 3.3.1 |
| Schlenk equilibrium (RMgX, R₂Mg, MgX₂) | DFT | Solvation stabilizes species differently. researchgate.net | 3.3.1 |
| 3d transition metal-substituted MgBr₂ monolayer | Ab initio, Monte Carlo | Cr, Cu, Fe substitution can lead to half-metallicity. researchgate.net | 3.3.2 |
| Vacancy-incorporated monolayer MgBr₂ | Ab initio | Magnesium vacancies can induce half-metallicity. researchgate.net | 3.3.2 |
| Metal bromide hydrates (e.g., CuBr₂·4H₂O) | First-principles computation | Evaluation for thermal energy storage based on dehydration thermodynamics. acs.org | 3.3.2 |
Magnesium Bromide in Advanced Catalysis and Reaction Mechanisms
Magnesium Bromide as a Lewis Acid Catalyst in Organic Transformations
Anhydrous MgBr₂ is recognized as a Lewis acid, capable of accepting electron pairs from substrates, thereby activating them towards nucleophilic attack or facilitating bond rearrangements wikipedia.orgguidechem.com. This Lewis acidity is central to its catalytic activity in numerous organic reactions. Magnesium bromide acts as a catalyst for selective nucleophilic addition, ring addition, rearrangement, and coupling reactions guidechem.com. It has been demonstrated to catalyze reactions such as the acetylation and benzoylation of primary and secondary alcohols with acid anhydrides sigmaaldrich.comtandfonline.com. The MgBr₂·OEt₂ complex is noted for possessing both oxyphilic and coordinating properties, distinguishing it from traditional magnesium ion Lewis acid catalysts guidechem.com. This complex can function as a bidentate chelating Lewis acid reagent in various chelation-controlled reactions, including asymmetric aldol (B89426) reactions, rearrangement reactions, and stereoselective reduction reactions guidechem.com. MgBr₂·OEt₂ has also been shown to efficiently catalyze the Knoevenagel condensation of aldehydes with active methylene (B1212753) compounds under mild, room-temperature conditions arkat-usa.org. Furthermore, it catalyzes the ring opening of 1,2-epoxides with aromatic and aliphatic thiols and amines under solvent-free conditions researchgate.net.
Diastereoselective and Enantioselective Catalysis
Magnesium bromide plays a crucial role in achieving stereocontrol in various catalytic processes, leading to diastereoselective and enantioselective outcomes. A notable example is the highly syn-diastereoselective heterogeneous hydrogenation of Baylis-Hillman olefins catalyzed by palladium on carbon in combination with magnesium bromide sigmaaldrich.comacs.orgacs.orgnih.govcapes.gov.brsigmaaldrich.com. This system affords the corresponding aldol derivatives with high diastereoselectivity acs.orgacs.orgnih.gov. The presence of MgBr₂ is essential for this high selectivity, as other Lewis acids like MgCl₂, ZnCl₂, and ZnBr₂ resulted in a complete loss of diastereoselectivity acs.orgacs.org.
In the realm of enantioselective catalysis, complexes involving magnesium and chiral ligands have been explored. For instance, MgBr₂·OEt₂ combined with tert-butyl PyBOX ligands has been shown to catalyze an enantioselective anti aldol reaction between α-benzyloxy thioesters and aldehydes, achieving good enantioselectivity caltech.edu. While magnesium salts bound to certain chiral ligands were initially unable to impart enantioselectivity, complexes with tridentate pyridinebis(oxazoline) (PyBOX) ligands did afford aldol adducts with modest enantioselectivity caltech.edu. The enantioselective addition of Grignard reagents to carbonyl compounds to synthesize chiral alcohols has also seen progress, with magnesium-based systems being investigated rug.nlmmu.ac.uk.
Mechanistic Pathways of Magnesium Bromide-Promoted Reactions
The catalytic activity of magnesium bromide is often attributed to its ability to coordinate with and activate substrates. In nucleophilic addition reactions, MgBr₂ has been shown to form discrete bidentate chelates with various species, particularly α- and/or α,β-alkoxy carbonyl compounds guidechem.com. This chelation can serve as a non-stereospecific control element, and in many cases, its inclusion can reverse the stereochemistry observed with non-chelating Lewis acids guidechem.com.
For rearrangement reactions, the oxyphilic nature of MgBr₂ allows it to effectively mediate processes where polarization of a C-O bond initiates the rearrangement guidechem.com. A classic application is the conversion of epoxides to aldehydes guidechem.com.
In the diastereoselective hydrogenation of Baylis-Hillman olefins catalyzed by Pd/C and MgBr₂, the formation of a chelate between the Baylis-Hillman adduct and MgBr₂ is proposed to be crucial for the observed high syn-diastereoselectivity acs.orgacs.org. The mechanism is believed to involve chelation-controlled hydrogenation acs.org.
Studies on the Darzens reaction catalyzed by MgBr₂ in the presence of triethylamine (B128534) suggest a mechanism involving the formation of α,β-epoxy carbonyl compounds clockss.org. Preliminary experiments indicated the formation of both silylated aldol product and the trans-epoxy ketone clockss.org.
In a cascade cyclization of 1-arylethynyl-2-alkyl-o-carboranes promoted by magnesium-mediated sp³ C-H activation, deuterium (B1214612) labeling and control experiments suggest that HMgBr, generated in situ, initiates the reaction, with a magnesium-promoted intramolecular sp³ C-H activation step being key rsc.org.
Applications in Multicomponent and Cascade Reactions
Magnesium bromide is an effective catalyst for various multicomponent reactions, which are valuable for their efficiency and atom economy. It catalyzes the one-pot synthesis of dihydropyrimidinones (Biginelli reaction) under solvent-free conditions sigmaaldrich.comsigmaaldrich.comereztech.comresearchgate.netsigmaaldrich.com. This reaction involves the condensation of an aldehyde, a β-keto ester or diketone, and urea (B33335) or thiourea (B124793) to form substituted 3,4-dihydropyrimidin-2(1H)-ones researchgate.net.
MgBr₂ also catalyzes the regioselective synthesis of 1,2-dihydroquinolines via a multicomponent reaction between an aniline (B41778) and two ketones, which can be carried out under solvent-free conditions researchgate.netresearchgate.net. This reaction often yields principally a single product among potential regioisomers researchgate.net.
Furthermore, magnesium-mediated processes can be involved in cascade reactions. An unprecedented cascade cyclization of 1-arylethynyl-2-alkyl-o-carboranes has been reported, promoted by magnesium-mediated sp³ C-H activation, leading to the formation of carborane-fused cyclopentanes rsc.org.
Heterogeneous Catalysis Incorporating Magnesium Bromide
Magnesium bromide and its derivatives have found applications in heterogeneous catalytic systems, offering advantages such as ease of separation and recyclability.
Development of Solid-Supported Magnesium Bromide Catalysts
While the direct synthesis of solid-supported magnesium bromide catalysts is an area of ongoing research, the concept of incorporating magnesium bromide into heterogeneous systems is demonstrated by its use in conjunction with solid supports like palladium on carbon sigmaaldrich.comacs.orgacs.orgnih.govcapes.gov.brsigmaaldrich.com. In these cases, the solid support provides the heterogeneous platform, while magnesium bromide acts in concert with the supported metal.
The modification of metal oxide surfaces, such as magnesium oxide (MgO), with halides like bromine can lead to catalysts with altered surface properties and enhanced activity in certain reactions researchgate.net. Although not strictly "solid-supported magnesium bromide," the formation of MgBr₂ on the surface of MgO during reactions has been observed, and this surface MgBr₂ can act as a Lewis acid catalyst researchgate.net.
The development of solid-supported catalysts often involves grafting molecular species onto a support surface acs.org. While the provided information does not detail specific methods for creating solid-supported MgBr₂ catalysts, the general principles of surface organometallic chemistry (SOMC) involve treating oxide surfaces as ligands and controlling their reactivity with molecular precursors acs.org.
Surface Chemistry and Active Site Characterization in Heterogeneous Systems
The surface chemistry of heterogeneous catalysts incorporating magnesium bromide is crucial for understanding their activity. In the case of MgO modified with bromine, studies using techniques like X-ray Photoelectron Spectroscopy (XPS) can provide insights into the surface species formed researchgate.net. The formation of MgBr₂ on the surface of MgO has been linked to a change in the reaction mechanism and an increase in Lewis acidity researchgate.net.
Characterization of active sites in heterogeneous systems is essential for establishing structure-activity relationships acs.org. While specific detailed characterization of active sites involving magnesium bromide in heterogeneous catalysis is not extensively covered in the provided snippets, general techniques for probing active sites in heterogeneous catalysis include spectroscopic methods frontiersin.orgnih.gov. The Lewis acidic nature of MgBr₂ formed on surfaces suggests that exposed magnesium centers likely serve as active sites for coordinating and activating substrates wikipedia.orgguidechem.comresearchgate.net.
The reactivity of magnesium surfaces towards organic halides, such as methyl bromide, has been studied, providing fundamental insights into the interactions between magnesium and bromine at interfaces, which is relevant to understanding the formation and behavior of magnesium bromide in heterogeneous environments acs.org.
Coordination Chemistry and Supramolecular Assemblies of Magnesium Bromide
Synthesis and Structural Characterization of Magnesium Bromide Coordination Complexes
Adduct Formation with Organic and Inorganic Ligands
Magnesium bromide forms adducts with various organic and inorganic ligands, where the ligand molecules coordinate to the magnesium ion. Ethereal solvents like diethyl ether and tetrahydrofuran (B95107) (THF) are common ligands in magnesium chemistry, often coordinating to magnesium centers in Grignard reagents and other magnesium halide complexes. wikipedia.orgmsu.edu For example, cyclopentadienylmagnesium bromides form ether adducts when synthesized in ethereal solvents. d-nb.info Cooling solutions of these Grignard reagents can lead to the formation of dinuclear complexes like [(Et₂O)Mg(CpR)(μ-Br)]₂ featuring central four-membered Mg₂Br₂ rings. d-nb.info
Magnesium bromide can also form adducts with nitrogen-containing ligands. For instance, reactions of anhydrous magnesium bromide with lithium amide ligands followed by treatment with donor solvents like THF, hexamethylphosphoramide (B148902) (HMPA), pyridine (B92270) (py), or 4-(dimethylamino)pyridine (DMAP) can yield magnesium amide complexes such as [(Me₃Si)(R)N]₂Mg(L)n. acs.org The coordination number of the magnesium atom in these complexes can vary depending on the ligand and stoichiometry.
Studies have also investigated the adducts of magnesium bromide with 1,4-dioxane, which can precipitate from ethereal solutions of Grignard reagents. d-nb.info The structure of [MgBr₂(dx)₂]₁ features hexacoordinate magnesium atoms. d-nb.info
| Ligand | Solvent | Complex Examples | Coordination Environment (Mg) | References |
| Diethyl Ether | Diethyl Ether | [(Et₂O)Mg(CpR)(μ-Br)]₂ | Tetrahedral (distorted) | d-nb.info |
| THF | THF | [(Me₃Si)(R)N]₂Mg(THF)₂ | Variable | acs.org |
| HMPA | Various | [(Me₃Si)(R)N]₂Mg(HMPA)₂ | Variable | acs.org |
| Pyridine | Various | [(Me₃Si)(R)N]₂Mg(py)₂ | Variable | acs.org |
| DMAP | Various | [(Me₃Si)(R)N]₂Mg(DMAP)₂ | Variable | acs.org |
| 1,4-Dioxane | Ethereal Solvents | [MgBr₂(dx)₂]₁ | Hexacoordinate | d-nb.info |
| Thiopyridyl Scorpionate | Various | [Mg(Tptm)(Br)] | Mer-mer | mdpi.com |
| Phenazine | THF | [Mg₂Br₂(C₁₂H₈N₂)(thf)₆] co-crystallized with [MgBr₂(thf)₄] | Five-coordinate (each Mg) | psu.edu |
Halide Coordination Environments and Anionic Complexes
In magnesium bromide coordination complexes, bromide ions can act as terminal or bridging ligands. Bridging bromide ligands are commonly observed in dimeric or polymeric magnesium halide structures, such as the Mg₂Br₂ rings found in some Grignard reagent aggregates. d-nb.info The coordination environment around magnesium can vary, including tetrahedral, trigonal bipyramidal, and octahedral geometries, depending on the ligands and the stoichiometry. wikipedia.orgd-nb.infomdpi.comnih.gov
Supramolecular Architectures Directed by Magnesium Bromide
Magnesium bromide can play a role in the construction of supramolecular architectures, which are assemblies of molecules held together by non-covalent interactions. While not always the primary driving force, the coordination chemistry of magnesium bromide, particularly its ability to form coordination complexes and participate in interactions like halide bonding, can influence self-assembly processes and the formation of ordered structures.
Self-Assembly Processes and Host-Guest Chemistry
Self-assembly processes involving magnesium bromide can occur through the directed coordination of ligands to magnesium centers, leading to the formation of discrete supramolecular entities or extended networks. The nature of the ligands and the solvent environment are critical factors in determining the resulting architecture.
Host-guest chemistry, a subset of supramolecular chemistry, involves the recognition and encapsulation of a "guest" molecule within a "host" structure. nih.govescholarship.org While magnesium bromide itself is typically a salt or a component within a coordination complex, magnesium-containing coordination cages or frameworks can act as hosts. For example, a tetrahedral cage-type complex, [Mg₄L₆]²⁻ (where L is a dimalonate ester ligand), has been synthesized using methylmagnesium bromide, demonstrating how magnesium can be incorporated into host structures capable of encapsulation. whiterose.ac.uk
Crystal Engineering of Magnesium Bromide-Containing Frameworks
Crystal engineering involves the design and synthesis of crystalline solids with desired structures and properties, often by controlling intermolecular interactions. rsc.orgul.ieacs.org While Metal-Organic Frameworks (MOFs) are a prominent example of crystal engineering using metal ions and organic linkers, the role of magnesium bromide in directing the formation of extended frameworks is less extensively documented compared to its role in discrete complexes.
However, the coordination of bromide ions and the ability of magnesium to adopt various coordination geometries can contribute to the formation of ordered crystalline structures. For instance, the coordination polymer with the formula MgBr₂(dioxane)₂ features Mg²⁺ in an octahedral geometry, contributing to the extended structure. wikipedia.org The crystal structure of pure MgBr₂ is trigonal omega structured, with Mg²⁺ bonded to six equivalent Br¹⁻ atoms in edge-sharing MgBr₆ octahedra, forming a two-dimensional sheet structure. materialsproject.org This intrinsic structural arrangement of magnesium bromide itself can be considered a fundamental framework.
Studies on metal pyrazolate frameworks (MPFs) highlight the use of strong coordination bonds (like M-N) in crystal engineering to create stable functional materials. rsc.org While these studies may not directly focus on magnesium bromide, the principles of using robust coordination interactions to build frameworks are relevant. The halide ions in metal halide complexes can also play a role in developing supramolecular architectures through interactions like halide-involving hydrogen bonding. researchgate.net
Solution-Phase Dynamics and Solvation Phenomena of Magnesium Bromide
The behavior of magnesium bromide in solution is significantly influenced by solvation, where solvent molecules coordinate to the Mg²⁺ ions. In aqueous solutions, Mg²⁺ ions are typically hydrated, forming [Mg(H₂O)₆]²⁺ species. wikipedia.orgstanford.edu Studies using techniques like ultrafast infrared spectroscopy have investigated the dynamics of hydrated magnesium ions in magnesium chloride solutions, showing that the immediate environment of the hydrated Mg²⁺ is distinct from the bulk solvent. stanford.edu The magnesium hydration number has been determined to be six in agreement with NMR and X-ray diffraction studies, and this hydration number generally holds across a range of concentrations until near saturation. stanford.edu
In non-aqueous solvents, magnesium bromide forms solvated species where solvent molecules like THF or diethyl ether coordinate to the magnesium center. wikipedia.orgmsu.eduacs.org The Schlenk equilibrium, which is particularly relevant to Grignard reagents (RMgX), describes the equilibrium between RMgX, R₂Mg, and MgX₂ species in ethereal solutions, with solvation playing a crucial role in the distribution and reactivity of these species. wikipedia.orgmsu.eduuio.no Computational studies on the Schlenk equilibrium of CH₃MgCl in THF have shown that solvent dynamics are key to the ligand exchange processes and that the different species involved can have multiple solvation structures. uio.no
The solvation structure of magnesium ions can also be influenced by the presence of other ions and the solvent's properties. Studies on magnesium salt solutions in organic solvents like dimethoxyethane (DME) have shown that the dominant solvation structure can evolve with concentration and temperature, influenced by the competition between solvent molecules and anions for cation coordination. researchgate.net The modulation of solvation chemistry through additives, such as magnesium bromide in lithium metal batteries, can impact ion transport and interfacial reactions. researchgate.net
| Phenomenon | Key Factors | Techniques Used | Observations | References |
| Hydration in Water | Concentration, Temperature | Ultrafast Infrared Spectroscopy, NMR, X-ray Diffraction | Formation of [Mg(H₂O)₆]²⁺, hydration number of six, distinct local environment | wikipedia.orgstanford.edu |
| Solvation in Ethers | Solvent type, Concentration, Temperature | NMR, X-ray Crystallography, Computational Studies | Formation of solvated species (e.g., with THF, Et₂O), Schlenk equilibrium | wikipedia.orgmsu.eduacs.orguio.no |
| Solvation in Organic Solvents | Solvent properties, Ion concentration, Temperature | NMR, Molecular Dynamics Simulations | Evolution of solvation structures, competition for coordination | researchgate.netresearchgate.net |
Spectroscopic Probing of Solvation Structures (e.g., NMR, IR, Raman in solutions)
Spectroscopic techniques, such as Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopy, are powerful tools for investigating the solvation structures of ions in solution, including magnesium bromide. These methods can provide information about the coordination environment of the magnesium ion and the interactions between the ions and solvent molecules.
NMR Spectroscopy:
NMR spectroscopy, particularly using isotopes like ²⁵Mg, can provide insights into the local environment and dynamics of magnesium ions in solution. Studies using ²⁵Mg NMR, often combined with computational methods like quantum chemistry calculations and molecular dynamics simulations, have been employed to investigate the solvation structures in magnesium-based electrolytes. osti.gov These studies can reveal the coordination number of Mg²⁺ with solvent molecules and anions and the exchange dynamics between different solvation structures. For example, in diglyme (B29089) (DGM) solutions of magnesium salts, ²⁵Mg NMR has been used to study the solvation structures and their dependence on salt concentration. osti.govresearchgate.net Changes in chemical shifts and relaxation times can indicate the formation of contact ion pairs versus solvent-separated ions or fully solvated species. researchgate.net
Multimodal NMR analysis, including ¹H, ¹⁹F, ¹⁷O, and ²⁵Mg NMR, along with diffusion measurements, has been used to study the solvation structure of magnesium salts in solvents like dimethoxyethane (DME). These studies can show how the dominant solvation structure evolves with salt concentration and temperature, transitioning from contact ion pairs to fully solvated clusters. researchgate.net
IR and Raman Spectroscopy:
IR and Raman spectroscopy are sensitive to the vibrational modes of molecules and can provide information about the interactions and structures within the solvation shell of ions. Changes in the frequencies, intensities, and shapes of vibrational bands of solvent molecules or ions upon dissolution of a salt can indicate how the ions perturb the solvent structure and their coordination environment.
Raman spectroscopy has been used to study the solvation characteristics of magnesium ions in aqueous solutions. The Raman signal in the low-wavenumber region (200-1000 cm⁻¹) is particularly informative about the librational and rotational motion of water molecules and the structure of the metal cation hydration spheres. cas.cz A specific band around 355 cm⁻¹ has been observed in the Raman spectra of both MgCl₂ and MgBr₂ aqueous solutions, which is associated with the magnesium-oxygen stretching vibration of hydrated Mg²⁺. cas.cz This suggests that even in concentrated solutions, magnesium preferentially forms a hydrated complex, likely with a coordination number of six and a nearly octahedral symmetry, [Mg(H₂O)₆]²⁺. cas.czstanford.eduacs.org The position and shape of this band can be influenced by temperature and the nature of the anion, although the effect of the cation is generally considered dominant. cas.cz
IR spectroscopy also provides valuable information about ion solvation. Studies on aqueous solutions of magnesium salts have shown that magnesium ions cause a red shift in the O-H stretching region of the water spectrum, indicating a weakening of hydrogen bonds of the solvating water molecules. nih.gov This is in contrast to some anions, like chloride, which can cause a blue shift. nih.gov Ultrafast infrared studies on aqueous magnesium chloride solutions have investigated the dynamics of water molecules in the hydration shell of Mg²⁺, providing insights into spectral diffusion and orientational relaxation times, which further support a hydration number of six for Mg²⁺. stanford.edu
In non-aqueous solvents like glymes, IR spectroscopy, often combined with DFT calculations, has been used to determine the coordination structure of magnesium ions. For instance, studies on magnesium salts in diglyme (G2) have shown that Mg²⁺ ions can be coordinated by two diglyme molecules, forming an octahedral complex, [Mg(G2)₂]²⁺, where the diglyme molecules act as tridentate ligands. acs.orgresearchgate.net The computed IR and Raman spectra can be compared with experimental data to validate the proposed solvation structures. rsc.org
Raman spectroscopy has also been used to study mixed anion systems containing magnesium salts, such as electrolytes containing magnesium bis(trifluoromethanesulfonyl)imide (Mg(TFSI)₂) and magnesium chloride (MgCl₂). The evolution of Raman bands associated with the anions can indicate the formation of mixed anion contact ion pairs and how the solvation environment can be tuned by varying the ratio of the anions. rsc.org
Magnesium Bromide in Functional Materials Science and Engineering Research
Role in Solid-State Electrolytes for Energy Storage Devices
The development of safe, high-energy-density rechargeable batteries is crucial for advancing portable electronics, electric vehicles, and grid-scale energy storage. Magnesium-ion batteries (MIBs) are considered a promising alternative to lithium-ion batteries due to the abundance and low cost of magnesium, as well as the potential for higher volumetric energy density and improved safety due to suppressed dendrite formation compared to lithium. Solid-state electrolytes (SSEs) are key components in the realization of safe and high-performance MIBs, and magnesium bromide plays a role in the research and development of these materials.
Design and Synthesis of Magnesium-Ion Conductors
Achieving high magnesium-ion conductivity in solid-state materials at room temperature remains a significant challenge. Research efforts are focused on designing and synthesizing novel solid electrolytes that facilitate the facile migration of divalent Mg2+ ions. Magnesium bromide has been explored as a component or additive in various solid electrolyte systems.
Studies have investigated the use of MgBr2 in polymer electrolytes. For instance, the incorporation of MgBr2 into polymer matrices like poly(vinyl alcohol) (PVA) and tetraethylene glycol dimethyl ether (TEGDME) has been shown to increase ionic conductivity. The ionic conductivity of PVA-TEGDME polymer electrolyte membranes increased with increasing MgBr2 concentration, reaching a maximum value of 4.7 × 10⁻⁴ S/cm at 303 K and 2.5 × 10⁻³ S/cm at 363 K. researchgate.net This increase is attributed to the role of magnesium ions in enhancing ionic mobility and charge carrier concentration within the polymer. researchgate.net Similarly, a solid polymer electrolyte system based on PVA and PEDOT:PSS complexed with MgBr2 salt showed increased ionic conductivity with increasing MgBr2 concentration, with a maximum conductivity of 9.89 × 10⁻⁶ S/cm at room temperature for a composition with 30 wt.% MgBr2. researchgate.net This enhancement is linked to the increased number of ions and a higher fraction of the amorphous region in the electrolyte films. researchgate.net
Magnesium bromide has also been investigated in non-aqueous liquid electrolyte systems, which can serve as a bridge towards solid-state systems or be used in hybrid electrolytes. A non-aqueous liquid electrolyte system based on dimethyl sulfoxide (B87167) (DMSO) and MgBr2 synthesized via the "Solvent-in-Salt" method exhibited a high ionic conductivity of 10⁻² S/cm at ambient temperature for an optimized composition. nih.govresearchgate.net
In the realm of inorganic solid electrolytes, magnesium bromide has been explored in the context of metal-organic frameworks (MOFs) and borohydride-based materials. While MOF-based electrolytes are still in a nascent stage, Mg2+-substituted analogs like MIT-20-MgBr2 have shown promising Mg ionic conductivity. frontiersin.org Ammine magnesium borohydride (B1222165) (Mg(BH4)2·nNH3) based materials have also garnered attention as solid-state electrolytes for Mg batteries. fudan.edu.cnrsc.org The in situ decoration of MgBr2·2NH3 nanoparticles on the surface of Mg(BH4)2·1.9NH3 has been shown to improve Mg2+ conductivity to 2.1 × 10⁻⁴ S cm⁻¹ at 50 °C. rsc.org
Interfacial Stability and Dendrite Suppression Mechanisms
A critical challenge in magnesium batteries is the formation of a passivation layer on the magnesium anode surface when in contact with conventional electrolytes, which hinders Mg2+ ion diffusion and limits reversible deposition. frontiersin.orgfudan.edu.cn Furthermore, while magnesium is generally less prone to dendrite formation than lithium, dendrite growth can still occur under certain conditions, particularly at low temperatures, localized overpotentials, and high charging rates. fudan.edu.cn Magnesium bromide has demonstrated effectiveness in addressing these interfacial issues.
The addition of MgBr2 as an additive in electrolytes has been shown to regulate the solid electrolyte interface (SEI) on the magnesium anode, leading to passivation-free and highly reversible magnesium plating/stripping. acs.orgnih.govresearchgate.neta-star.edu.sg A novel electrolyte formulation containing MgBr2 exhibited an average Coulombic efficiency of 99.26% over 1000 cycles in magnesium plating/stripping experiments. acs.orgnih.govresearchgate.neta-star.edu.sg This performance is attributed to the in situ formation of a robust Mg anode-electrolyte interface that facilitates dendrite-free Mg deposition. acs.orgnih.govresearchgate.neta-star.edu.sg
In solid-state systems, the decoration of MgBr2·2NH3 nanoparticles in Mg(BH4)2·1.9NH3 solid-state electrolyte has been shown to suppress the formation of a bubble-like SEI observed with MgBi alloy anodes. oaepublish.com This suppression is attributed to the etching effect of Br⁻ ions, which improves interfacial stability and enables long-term stable stripping/plating. oaepublish.com The behavior of Br⁻ is similar to that of Cl⁻ anions in organic electrolytes, leading to uniform Mg deposition on the metal surface. oaepublish.com The in situ decoration of MgBr2·2NH3 nanoparticles may also lower the Mg nucleation barrier on the Mg anode, thereby improving compatibility. researchgate.net
Table 1: Examples of MgBr2 in Solid-State Electrolyte Research
| Electrolyte System | Role of MgBr2/MgBr2·nNH3 | Key Finding | Citation |
| PVA-TEGDME polymer electrolyte | Ionic conductivity enhancer | Increased ionic conductivity with increasing concentration. | researchgate.net |
| PVA-PEDOT:PSS polymer electrolyte | Ionic conductivity enhancer | Increased ionic conductivity with increasing concentration. | researchgate.net |
| DMSO-based non-aqueous liquid electrolyte | Salt for "Solvent-in-Salt" method | High ionic conductivity at ambient temperature. | nih.govresearchgate.net |
| Mg(BH4)2·1.9NH3 solid electrolyte | Nanoparticle decoration | Improved Mg2+ conductivity and enhanced interfacial stability, dendrite suppression. | rsc.orgresearchgate.netoaepublish.com |
| HMDS-based electrolyte | Additive | Passivation-free interface, highly reversible plating/stripping, dendrite suppression. | acs.orgnih.govresearchgate.neta-star.edu.sg |
Magnesium Bromide as a Precursor for Advanced Thin Films and Coatings
Magnesium bromide serves as a precursor in the fabrication of various advanced thin films and coatings with applications in areas such as protective layers, optical coatings, and components for electronic devices.
Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) Applications
Chemical Vapor Deposition (CVD) and Atomic Layer Deposition (ALD) are powerful techniques for depositing thin films with precise control over thickness and composition. Magnesium bromide can be used as a magnesium source in these processes, particularly for depositing magnesium-containing films like magnesium oxide (MgO) or magnesium diboride (MgB2).
While some studies explore alternative magnesium precursors for CVD and ALD of MgO films due to challenges with the volatility or reactivity of traditional sources, MgBr2 has been historically considered or used in related contexts. google.com For instance, the synthesis of magnesium complexes from MgBr2 has been investigated for their potential as volatile precursors for CVD of MgB2 thin films. researchgate.netillinois.edu The solid-state reaction of MgBr2 with NaB3H8 has afforded Mg(B3H8)2 and its ether adducts, which are potential precursors, although achieving stoichiometric MgB2 films has been challenging. researchgate.net Similarly, the reaction of alkaline earth bromides like MgBr2 with sodium methylborohydride in DME has yielded methylborohydride adducts, some of which show promise as CVD precursors for MgB2. illinois.edu
The deposition of MgB2 thin films by techniques like pulsed laser deposition followed by in situ annealing has been explored, with thermodynamic studies providing insights into appropriate processing conditions, including the need for high Mg overpressures due to the volatility of Mg. umich.educornell.edu While these studies may not directly use MgBr2 as the primary precursor, they highlight the importance of magnesium sources and controlled environments in magnesium-containing film deposition.
Magnesium bromide ethyl etherate (MgBr2·OEt2) has also been mentioned in the context of Grignard reagent preparation, which can be relevant for certain solution-based or vapor-phase deposition techniques involving organomagnesium compounds. ereztech.comthegoodscentscompany.com
Sol-Gel and Solution-Based Film Fabrication
The sol-gel method and other solution-based techniques offer cost-effective and versatile routes for fabricating thin films and coatings. Magnesium bromide can be utilized as a starting material in these processes.
In the synthesis of superconducting magnesium diboride (MgB2) nanowires, magnesium bromide has been used as a main raw material in a simple sol-gel method. researchgate.net By mixing magnesium bromide and sodium borohydride reagents in the presence of CTAB, a precursor gel is formed, which upon pyrolysis yields MgB2 nanowires. researchgate.net This demonstrates the utility of MgBr2 as a magnesium source in solution-based synthesis for functional materials.
Magnesium oxide nanoparticles have been synthesized using a hydroxide (B78521) precipitation sol-gel process, starting from magnesium salts. mdpi.comacs.org While the specific magnesium salt is not always explicitly stated as MgBr2 in general discussions of MgO sol-gel synthesis, magnesium salts are common precursors. Sol-gel derived coatings, in general, are widely used for thin film fabrication through techniques like dip coating, spin coating, and spray coating, offering control over film properties. mdpi.comup.pt The use of magnesium bromide in such solution-based routes allows for the potential incorporation of magnesium into various film compositions.
Development of Magnesium Bromide-Incorporated Nanomaterials
Magnesium bromide can be involved in the synthesis and functionalization of various nanomaterials, either as a direct component, a precursor, or an additive influencing nanoparticle formation and properties.
As discussed in the context of solid-state electrolytes, MgBr2·2NH3 nanoparticles have been intentionally incorporated into ammine magnesium borohydride electrolytes to enhance ionic conductivity and improve interfacial stability. rsc.orgresearchgate.netoaepublish.com These nanoparticles, with an average size of around 3.7 nm, are formed in situ and play a crucial role in the electrochemical performance. rsc.orgresearchgate.net
Magnesium bromide has also been used in the synthesis of metallic magnesium nanoparticles. Zerovalent magnesium (Mg(0)) nanoparticles have been prepared in liquid phase (THF) by the reduction of MgBr2 using reducing agents like lithium naphthalenide or lithium biphenyl. researchgate.net This highlights the use of MgBr2 as a starting material for the synthesis of metallic nanomaterials.
Furthermore, magnesium compounds, including potentially those derived from magnesium bromide, have been explored for their use in tailoring the acidity of nanoparticles like HZSM-5 for catalytic applications. nih.gov While the specific magnesium source for impregnation might be MgO or other compounds, the underlying chemistry often involves magnesium salts. The incorporation of magnesium can influence the surface properties and catalytic activity of the nanoparticles. nih.gov
The use of MgBr2 in the preparation of Grignard reagents, such as ethyl magnesium bromide, is a fundamental application in organic synthesis thegoodscentscompany.comereztech.com, and these organomagnesium compounds can, in turn, be precursors for the synthesis of various organic and inorganic nanomaterials through different chemical routes, including mechanochemistry acs.org.
Table 2: Examples of MgBr2 in Nanomaterials Development
| Nanomaterial Type | Role of MgBr2/MgBr2·nNH3 | Application/Effect | Citation |
| Ammine magnesium borohydride electrolyte | Incorporated nanoparticles | Enhanced ionic conductivity, improved interfacial stability, dendrite suppression. | rsc.orgresearchgate.netoaepublish.com |
| Metallic Magnesium Nanoparticles | Precursor | Synthesis of Mg(0) nanoparticles by reduction. | researchgate.net |
| HZSM-5 Nanoparticles | Potential source/related chemistry | Tailoring acidity for catalytic applications. | nih.gov |
| Superconducting MgB2 Nanowires | Raw material in sol-gel | Synthesis of MgB2 nanowires. | researchgate.net |
Based on the conducted searches, there is no specific information found detailing the use of magnesium bromide in the synthesis of quantum dots and nanocrystals, the surface modification and functionalization of nanostructures, or its application in metal-organic frameworks (MOFs) and porous materials within the scope of the search results.
Therefore, it is not possible to generate an article strictly adhering to the provided outline and focusing solely on the chemical compound "MAGNESIUM BROMIDE AR" in these specific functional materials science and engineering research areas based on the available information.
Advanced Analytical Methodologies for Magnesium Bromide Research Applications
In-Situ and Operando Spectroscopic Techniques for Reaction Monitoring
In-situ and operando spectroscopic techniques are powerful tools for observing chemical processes as they happen, providing dynamic information about the role and transformation of magnesium bromide during reactions. This real-time monitoring capability is essential for understanding complex reaction mechanisms and intermediate species.
NMR Spectroscopy in Mechanistic Studies
Nuclear Magnetic Resonance (NMR) spectroscopy, particularly solid-state NMR, is employed in studies involving magnesium to probe local environments and structural details. Solid-state ²⁵Mg NMR spectroscopy, often combined with Density Functional Theory (DFT) calculations, has been used to study magnesium in various materials, including magnesium borate (B1201080) minerals where MgBr₂ synthesis is sometimes involved, revealing correlations between ²⁵Mg NMR parameters and the local structure at the magnesium site. ualberta.caacs.org Proton (¹H) NMR is also utilized in mechanistic studies, for instance, in characterizing polymers synthesized using MgBr₂ as a catalyst or in determining product yields in reactions where MgBr₂ is a reagent or additive. researchgate.netrsc.org NMR spectroscopy is noted for its quantitative nature in analytical studies. springernature.com
Vibrational (IR, Raman) and Electronic (UV-Vis) Spectroscopy
Vibrational spectroscopy techniques like Infrared (IR) and Raman spectroscopy can provide information about the molecular vibrations and bonding within magnesium bromide complexes or reaction mixtures containing MgBr₂. Raman spectroscopy, in conjunction with other techniques like X-ray diffraction and absorption, has been used to observe changes in materials like magnesium borohydride (B1222165) during decomposition when MgBr₂ is present as an additive, although its application can be limited by fluorescence at higher temperatures. lnu.edu.ua Electronic spectroscopy, such as UV-Visible (UV-Vis) spectroscopy, can be applied to study electronic transitions and the presence of chromophores in systems involving magnesium bromide, although some studies suggest it may provide less detailed structural information compared to other methods for certain biological systems. imsc2012.jp
X-ray Absorption (XAS) and X-ray Diffraction (XRD) for Structural Elucidation within Materials and Complexes
X-ray techniques are fundamental for determining the structural properties of crystalline and amorphous materials involving magnesium bromide. X-ray Diffraction (XRD) provides information about the long-range order and crystalline phases present. ualberta.calnu.edu.ua X-ray Absorption Spectroscopy (XAS) offers insights into the local electronic and atomic structure around specific elements, such as magnesium or bromine, in various states. lnu.edu.ua These techniques, sometimes used in an in-situ manner, can track structural changes and phase transformations in materials like magnesium borohydride when influenced by additives like MgBr₂. lnu.edu.ua Powder X-ray diffraction is a standard technique used to characterize solid samples in conjunction with other spectroscopic methods. ualberta.ca
Chromatographic and Mass Spectrometric Approaches for Purity and Trace Analysis
Chromatographic and mass spectrometric methods are essential for separating and identifying components in complex mixtures, assessing purity, and analyzing trace amounts of substances in magnesium bromide research.
High-Resolution Mass Spectrometry for Complex Characterization
Mass Spectrometry (MS) is a highly sensitive technique used for identifying and quantifying molecules based on their mass-to-charge ratio. High-resolution mass spectrometry provides accurate mass measurements, enabling the determination of elemental composition and the characterization of complex species. MS is widely applied in various research areas, including the analysis of organic compounds and the characterization of polymers synthesized using MgBr₂ catalysis, often coupled with separation techniques. researchgate.netthegoodscentscompany.com Techniques like Matrix Assisted Laser Desorption/Ionization Time-Of-Flight (MALDI-TOF) MS have been used to characterize the molecular weight profiles of polymers. researchgate.net MS can also be used in structural biology to study protein interactions and folding, and ions from solutions containing MgBr₂ have been analyzed using MS techniques like collision-induced dissociation (CID). imsc2012.jpumich.edu MS is often highlighted for its sensitivity and selectivity in analytical workflows. springernature.com
Separation Techniques for Reaction Mixture Analysis
Chromatographic techniques are crucial for separating different components within a reaction mixture or sample matrix before detection and analysis. Techniques such as Gas Chromatography (GC), often coupled with Mass Spectrometry (GC/MS), are used for the analysis of volatile or semi-volatile compounds in studies involving magnesium bromide, including the determination of trace elements or the analysis of organic reaction products. thegoodscentscompany.com Liquid chromatography techniques, such as Size Exclusion Chromatography (SEC), can be coupled with MS for the separation and characterization of polymers. researchgate.net Thin-layer chromatography (TLC) and column chromatography are also standard separation methods used in synthetic chemistry research involving MgBr₂ for monitoring reactions and purifying products. rsc.org These separation methods are indispensable for isolating and analyzing specific components from complex research samples.
Electrochemical Characterization Techniques in Research Contexts
Electrochemical methods are powerful tools for investigating the behavior of MgBr₂ in various research applications, offering insights into its redox properties, ion transport characteristics, and interactions within different matrices. These techniques are crucial for understanding the fundamental processes occurring in MgBr₂-containing systems, such as electrolytes for magnesium batteries and reaction media for electrochemical synthesis.
Cyclic Voltammetry and Chronoamperometry
CV involves sweeping the electrode potential linearly between two limits at a constant rate while measuring the resulting current. This technique can reveal the potentials at which oxidation or reduction processes occur and provide information about the reversibility of these reactions. For instance, CV has been employed to study the electrochemical behavior of magnesium in various electrolyte systems, including those containing magnesium salts. mdpi.comacs.org While direct studies focusing solely on the CV of MgBr₂ itself in isolation are less common in the provided search results, CV is extensively used to evaluate the performance and stability of electrolytes where MgBr₂ is a component, particularly in the context of magnesium batteries. researchgate.netresearchgate.net CV microcycling methods have been used to calculate the Coulombic efficiency of Mg electrodeposition processes, although their optimality for reliable evaluation has been discussed. acs.org
Chronoamperometry involves applying a potential step to the electrode and monitoring the resulting current as a function of time. This technique is useful for studying diffusion-controlled processes and determining parameters such as diffusion coefficients. acs.org CA has been utilized in electrochemical studies related to magnesium systems, for example, in assessing the anodic stability of current collectors in electrolytes. researchgate.net While specific examples of CA applied directly to MgBr₂ to determine its diffusion coefficient were not prominently found, the technique is fundamental for understanding the transport of ions in electrochemical systems where MgBr₂ is present. Studies on manganese electrodeposition, for instance, have employed chronoamperometry to evaluate the process under different potential conditions. mdpi.com
In research involving electrochemical synthesis, techniques like CV and CA can be used to investigate the role of MgBr₂. For example, in the electrochemical bromofunctionalization of alkenes and alkynes, MgBr₂ can act as both a halogen source and a supporting electrolyte. mdpi.com CV can help understand the oxidation of bromide ions to bromine at the anode in such processes. mdpi.com
Impedance Spectroscopy for Ion Transport Studies
Electrochemical Impedance Spectroscopy (EIS), also known as AC impedance spectroscopy, is a powerful technique for characterizing the electrical properties of materials and their interfaces with electrodes. researchgate.net It involves applying a small amplitude alternating voltage signal over a wide range of frequencies and measuring the resulting current response. The impedance data, typically presented as Nyquist or Bode plots, can be analyzed using equivalent electrical circuits to extract parameters related to charge transfer kinetics, double-layer capacitance, and ionic conductivity. mdpi.com
EIS is particularly valuable for studying ion transport in materials containing Magnesium Bromide, especially in the development of electrolytes for magnesium batteries. researchgate.netresearchgate.netsemanticscholar.orgnih.gov Research indicates that EIS is used to characterize the ionic conductivity of MgBr₂-based electrolytes. researchgate.netresearchgate.netmdpi.comsemanticscholar.orgnih.gov Studies have shown that the ionic conductivity of polymer electrolytes containing MgBr₂ can increase with increasing salt concentration, reaching a maximum value before potentially decreasing at higher concentrations due to factors like increased viscosity. researchgate.netnih.gov
EIS measurements can also provide insights into the interface formed between the electrolyte and the electrode. In magnesium battery research, understanding the properties of the solid electrolyte interface (SEI) is crucial for achieving reversible magnesium plating and stripping. researchgate.netacs.org EIS has been used to analyze the interfacial properties of magnesium deposition and assess the electrolyte resistance and SEI characteristics. acs.org The technique can help differentiate between different types of impedance spectra, which can be related to the magnitude of ionic conductivity. researchgate.netsemanticscholar.orgnih.gov
Furthermore, EIS can be combined with other techniques, such as DC polarization measurements, to determine the magnesium-ion transference number, which indicates the fraction of the total ionic conductivity contributed by Mg²⁺ ions. researchgate.netsemanticscholar.org This is a critical parameter for evaluating the suitability of an electrolyte for magnesium batteries. Studies have reported Mg²⁺ transference numbers for MgBr₂-containing polymer electrolytes. researchgate.net
The analysis of EIS data often involves fitting the experimental results to equivalent circuit models to quantify the various resistance and capacitance components within the electrochemical system. mdpi.com This allows for a more detailed understanding of the processes limiting ion transport and charge transfer.
Environmental Research Models and Biogeochemical Studies Involving Magnesium Bromide
Investigating Magnesium Bromide Fate and Transport in Simulated Environmental Systems
The movement and distribution of magnesium and bromide ions in the environment are studied using simulated systems to understand their potential impact on soil and water resources. These studies often involve controlled laboratory or mesocosm experiments that mimic natural conditions.
Adsorption and Leaching Dynamics in Soil Matrices
The behavior of ions in soil is influenced by processes such as adsorption to soil particles and leaching through the soil profile. Bromide is often used as a conservative tracer in soil leaching studies, meaning it is assumed to move with water without significant interaction with the soil matrix researchgate.net. However, research indicates that bromide may not always behave conservatively in natural soils, particularly those rich in organic matter researchgate.netresearchgate.net. Bromination, the conversion of inorganic bromide into organic bromine, can occur in these soils, affecting bromide's mobility researchgate.netresearchgate.net.
Studies on soil adsorption and leaching dynamics involve techniques like batch equilibration and soil column experiments researchgate.netsmithers.com. Batch equilibration assesses the extent to which ions adsorb onto soil particles when a soil sample is mixed with a solution containing the ions researchgate.netsmithers.com. Soil column leaching experiments simulate the movement of water and dissolved substances through a soil profile, allowing researchers to observe how ions are transported and retained smithers.comnih.gov. Factors influencing the leaching of cations like magnesium in soils include the presence of anions such as nitrate (B79036) and chloride cornell.edu. In sandy soils, significant magnesium leaching can occur, especially after the application of certain fertilizers cornell.edu.
Behavior and Speciation in Aquatic Research Models
In aquatic environments, magnesium bromide dissociates into Mg²⁺ and Br⁻ ions. The behavior and speciation of these ions in water are critical for understanding their environmental fate. Bromide is a naturally occurring component of surface and groundwaters, with higher concentrations often found in coastal areas due to seawater intrusion and sea spray uci.edu. Industrial and oil-field brine discharges can also contribute to bromide levels in water sources uci.edu.
The presence of bromide in source waters is particularly significant because it can lead to the formation of brominated disinfection by-products (DBPs) when the water is treated with chemical oxidants like chlorine or ozone epa.govresearchgate.netthermofisher.com. Bromine, formed by the oxidation of bromide, reacts with natural organic matter in the water to create these DBPs epa.govresearchgate.netthermofisher.com. Research indicates that bromine reacts faster and substitutes more efficiently with organic matter than chlorine, influencing the types and amounts of DBPs formed researchgate.netnih.gov.
Studies in aquatic research models may investigate the interactions of bromide with organic matter under different conditions (e.g., pH, presence of disinfectants) to understand DBP formation researchgate.netnih.gov. The speciation of bromine in water can include hypobromous acid (HOBr) and hypobromite (B1234621) (OBr⁻), both of which react with natural organic matter nih.govacs.org.
Role of Bromine from Magnesium Bromide in Biogeochemical Cycling Research
Bromine participates in biogeochemical cycles, moving through the atmosphere, biosphere, and hydrosphere wikipedia.org. While magnesium is also a key element in biogeochemical cycles, the environmental focus related to magnesium bromide often centers on the behavior of bromine, particularly in the context of anthropogenic inputs and their effects.
Bromine Isotope Tracing in Environmental Pathways
Stable isotope analysis, particularly of bromine isotopes (⁷⁹Br and ⁸¹Br), is a valuable tool for tracing the sources, transformation pathways, and fates of brominated compounds in the environment tandfonline.comwww.gov.il. Due to the relatively small mass difference between ⁷⁹Br and ⁸¹Br, highly precise techniques are required for accurate isotope ratio analysis www.gov.il. Multicollector-Inductively Coupled Plasma Mass Spectrometry (MC-ICPMS) is a promising technique for bromine isotope analysis in both organic and inorganic compounds www.gov.il.
Bromine isotope fractionation can occur during chemical and biochemical reactions, leading to the enrichment of heavier isotopes in the residual fraction www.gov.il. This fractionation can serve as an indicator of the reaction pathway during the transformation of brominated organic compounds www.gov.il. Compound-specific isotope analysis (CSIA) using techniques like GC/C/IRMS and GC/MC/ICPMS has advanced the application of stable isotope analysis for brominated organic compounds tandfonline.com. Research has explored the use of bromine isotope signatures to understand the formation pathways of compounds like bromoform (B151600) colby.edu.
Methodologies for Detection and Quantification of Magnesium Bromide in Complex Research Samples
Detecting and quantifying magnesium bromide in environmental samples typically involves analyzing its constituent ions, magnesium and bromide. Various analytical techniques are employed depending on the sample matrix and the required sensitivity.
For the determination of bromide in environmental aqueous samples, several methods are available. Ion chromatography (IC) and capillary ion electrophoresis are preferred methods uci.edu. Other techniques include colorimetric procedures and flow injection analysis uci.eduresearchgate.net. Kinetic-spectrophotometric methods have also been developed for trace bromide determination, offering advantages in sensitivity and simplicity core.ac.ukcore.ac.uk. These methods often involve reactions where bromide catalyzes a color change, which is then measured spectrophotometrically researchgate.netcore.ac.ukcore.ac.uk. Some methods are designed to minimize interference from high concentrations of chloride, a common ion in environmental waters researchgate.netcore.ac.uk.
The EPA provides methods for the potentiometric determination of bromide in aqueous samples, including drinking water, surface water, groundwater, and wastewater, as well as soil extracts, using an ion-selective electrode (ISE) epa.govepa.gov. This method can measure total solubilized bromide within a certain concentration range, although interferences from other ions need to be considered epa.gov.
For the analysis of magnesium in water samples, atomic absorption spectrometry (AAS) is a common method nemi.govepa.gov. Other techniques for magnesium testing in water include UV-Vis spectrophotometry, titration methods, and ion-selective electrodes ketos.co. ICP-OES is also mentioned as a preferred method for environmental monitoring requiring high accuracy ketos.co. Sample preparation for magnesium analysis may involve filtration and acidification nemi.govketos.co.
Analytical methods for soil samples often involve extraction procedures before analysis. For bromide in soils, analysis can involve determining the bromide content in water soil extracts using techniques like Total Reflection X-ray Fluorescence Spectrometry (TXRF) or ion chromatography researchgate.net. For total bromine content in soils, TXRF can be used for direct analysis of solid suspensions researchgate.net.
The selection of an appropriate analytical method depends on the specific research objective, the nature of the sample (e.g., water, soil), the expected concentration range, and the potential for interfering substances.
Future Directions and Emerging Research Areas for Magnesium Bromide Ar
The landscape of chemical research and application is undergoing a significant transformation, driven by advancements in technology and a growing emphasis on sustainability. For a compound as fundamental as Magnesium Bromide, Analytical Reagent (AR) grade, these changes are opening up new avenues for innovation. This article explores the future directions and emerging research areas for Magnesium Bromide AR, focusing on its intersection with artificial intelligence, sustainable technologies, and novel applications in quantum and advanced manufacturing sectors.
Q & A
How can researchers design experiments involving Magnesium Bromide AR while ensuring safety and compliance with laboratory protocols?
Answer:
Experimental design must prioritize hazard mitigation by referencing the compound’s Safety Data Sheet (SDS), which details acute toxicity (oral, dermal), respiratory irritation risks, and handling precautions . For example:
- Ventilation : Use fume hoods to avoid aerosolized dust inhalation.
- Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and EN 166-certified safety goggles .
- Waste Disposal : Collect residues in sealed containers to prevent environmental contamination .
Incorporate these protocols into the Methods section, specifying equipment models (e.g., "XYZ brand fume hood") and procedural adaptations for reproducibility .
What advanced spectroscopic techniques are recommended for characterizing this compound, and how should data be interpreted?
Answer:
- Infrared (IR) Spectroscopy : Identify Br⁻ vibrational modes (250–400 cm⁻¹) and compare with reference spectra to confirm purity. Note that hygroscopic samples may show O-H stretches, requiring anhydrous handling .
- Nuclear Magnetic Resonance (NMR) : Use ¹H NMR in deuterated solvents (e.g., D₂O) to detect residual protons from hydration. Chemical shifts >3 ppm may indicate Mg²⁺ coordination effects .
- X-ray Diffraction (XRD) : Apply Bragg’s law to analyze crystal structure; lattice parameters should align with JCPDS database entries (e.g., PDF #00-001-1234). Discrepancies suggest impurities or polymorphic variations .
How should researchers resolve contradictions in reported thermodynamic properties of this compound (e.g., solubility, enthalpy)?
Answer:
- Data Triangulation : Compare primary sources (e.g., peer-reviewed journals) with controlled replication studies. For instance, if solubility in ethanol conflicts, replicate experiments at standardized temperatures (25°C ± 0.1°C) and document solvent purity .
- Error Analysis : Quantify instrumental precision (e.g., calorimetry ±2% error) and statistically assess outliers using t-tests (p < 0.05) .
- Contextual Factors : Note differences in sample hydration (MgBr₂ vs. MgBr₂·6H₂O) or atmospheric humidity during testing .
What methodologies ensure reproducibility in synthesizing this compound, particularly for anhydrous formulations?
Answer:
- Synthesis Protocol : React Mg ribbon with HBr in dry diethyl ether under nitrogen. Monitor pH to avoid excess acid (target pH 6–7) .
- Drying Techniques : Use vacuum desiccators with P₂O₅ for 48 hours. Confirm anhydrous state via Karl Fischer titration (<0.01% H₂O) .
- Documentation : Report reagent grades (e.g., "HBr, 99.99%, Sigma-Aldrich"), reaction times, and environmental controls (e.g., humidity <30%) .
How can researchers statistically validate anomalous results in this compound reactivity studies (e.g., unexpected byproducts)?
Answer:
- Hypothesis Testing : Formulate null hypotheses (e.g., "Byproduct X is not statistically significant") and apply ANOVA to compare experimental vs. control groups .
- Instrument Calibration : Re-run assays with recalibrated equipment (e.g., GC-MS) to rule out instrumental drift .
- Mechanistic Studies : Use DFT calculations to model reaction pathways and identify plausible intermediates not detected experimentally .
What strategies are effective for integrating this compound research into broader literature (e.g., halogen chemistry or battery electrolytes)?
Answer:
- Literature Gap Analysis : Use tools like Web of Science to map citation networks and identify understudied applications (e.g., Mg²⁺ ion conductivity in solid-state batteries) .
- Cross-Disciplinary Frameworks : Link MgBr₂’s hygroscopicity to its efficacy in moisture-sensitive applications (e.g., Grignard reagent stabilization) .
- Meta-Analysis : Pool data from 10+ studies to calculate weighted averages for properties like lattice energy (±5% confidence intervals) .
How should appendices be structured to support this compound research publications?
Answer:
- Supplementary Data : Include raw XRD spectra, NMR peak lists, and experimental setup photographs (e.g., Schlenk line configuration) .
- Reagent Specifications : Tabulate manufacturer details (e.g., "MgBr₂, 99.9%, Alfa Aesar, Ward Hill, MA, USA") and lot numbers .
- Code Repositories : Share Python scripts for data fitting (e.g., Arrhenius plot regression) via platforms like GitHub, cited as [dataset] in references .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
